1-((1-(Benzofuran-2-carbonyl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea

• IUPAC Name: 1-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-3-(2-phenoxyethyl)urea
• InChI: InChI=1S/C24H27N3O4/c28-23(22-16-19-6-4-5-9-21(19)31-22)27-13-10-18(11-14-27)17-26-24(29)25-12-15-30-20-7-2-1-3-8-20/h1-9,16,18H,10-15,17H2,(H2,25,26,29)
• InChI Key: RMRSUUBWZWHRBP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NCCOC2=CC=CC=C2)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C24H27N3O4
• Molecular Weight: 421.5 g/mol

Description

1-((1-(Benzofuran-2-carbonyl)piperidin-4-yl)methyl)-3-(2-phenoxyethyl)urea, also known as BPU, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BPU is a small molecule that belongs to the class of urea derivatives and has been found to exhibit a range of biological activities.

Scientific Research Applications

Steric Carbonyl Protection and Cleavage

The manipulation of ureas with sterically protected carbonyl groups, such as those involving piperidine derivatives, has been explored to enhance yields through metalation processes. This technique is pivotal in organic synthesis, offering pathways to sterically blocked carbonyl compounds (Hassel & Seebach, 1978).

Neurotropic Activity

Investigations into compounds like (Heterylphenylmethyl)-Amines and -Ureas have shed light on their potential neurotropic activities, particularly in the context of antiepileptic drugs. Such studies aim at substituting heterocyclic residues for phenyl fragments to explore pharmacological activities (Shamshin et al., 2001).

Antimicrobial Properties

The synthesis and evaluation of benzofuran aryl ureas and carbamates have unveiled their significant antimicrobial properties. This line of research is critical for developing new antimicrobial agents with potentially broad-spectrum activities (Kumari et al., 2019).

Inhibition of Enzymatic Activities

The exploration of urea derivatives as inhibitors for various enzymatic activities, such as acetylcholinesterase, has been a significant area of research. These studies aim to optimize pharmacophoric moieties for enhanced inhibitory activities, contributing to the development of therapeutic agents for diseases like Alzheimer's (Vidaluc et al., 1995).

Metabolic Pathways and Drug Disposition

Understanding the metabolic pathways and disposition of benzofuran-containing compounds like SB-649868 in humans is critical for drug development. Research in this area focuses on metabolite profiling, characterization, and the implications for therapeutic efficacy and safety (Renzulli et al., 2011).